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Compound of Interest

Compound Name: Ivaltinostat formic

Cat. No.: B8201730 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential, step-by-step procedures for the safe disposal of

Ivaltinostat formic acid, a potent pan-HDAC inhibitor. While a safety data sheet (SDS) for

Ivaltinostat formic acid from one supplier suggests it is not a hazardous substance, it is

crucial to recognize that it is a salt of Ivaltinostat and formic acid. Formic acid itself is a

hazardous material, being flammable, corrosive, and toxic if inhaled or swallowed[1][2][3][4].

Therefore, the disposal procedures for Ivaltinostat formic acid should align with the more

stringent guidelines for formic acid to ensure maximum safety.

Chemical and Physical Properties
A summary of the relevant quantitative data for the components of Ivaltinostat formic acid is

provided below for easy reference. Understanding these properties is the first step in safe

handling and disposal.
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Property Ivaltinostat Formic Acid Formic Acid

Molecular Formula C₂₅H₃₅N₃O₆ HCOOH

Molecular Weight 473.56 g/mol 46.03 g/mol

Appearance Not specified Colorless fuming liquid[5]

Boiling Point Not specified 100-101 °C (212-214 °F)[1]

Melting Point Not specified 8.2-8.4 °C (46.8-47.1 °F)[1]

Density Not specified 1.22 g/cm³ at 25 °C (77 °F)[1]

Flash Point Not specified 59 °C (138.2 °F)[2]

Solubility

Soluble in PBS, DMSO,

PEG300, Tween-80, saline,

corn oil[6]

Miscible with water, ether,

acetone, ethyl acetate,

glycerol, methanol, and

ethanol[5]

Standard Operating Procedure for Disposal
The following protocol outlines the necessary steps for the safe disposal of Ivaltinostat formic
acid. This procedure is based on the established guidelines for handling and disposing of

formic acid and other hazardous laboratory chemicals.

Personal Protective Equipment (PPE)
Before beginning any disposal procedures, ensure you are wearing the appropriate personal

protective equipment to minimize exposure risk.

Gloves: Wear chemical-resistant gloves (e.g., nitrile, minimum thickness 0.11mm with a

breakthrough time of at least 8 hours)[7].

Eye Protection: Use tightly fitting safety goggles and a face shield (8-inch minimum)[7].

Lab Coat: A flame-retardant and antistatic lab coat is recommended[1].

Respiratory Protection: If working outside of a chemical fume hood or if there is a risk of

aerosol formation, use a NIOSH-approved respirator[2][3].
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Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions and ensure

compliant disposal.

Original Container: Whenever possible, leave the Ivaltinostat formic acid in its original

container[1].

Hazardous Waste Container: If transferring is necessary, use a clearly labeled, sealed, and

suitable container for hazardous waste. Do not mix with other waste materials[1]. The

container should be kept tightly closed in a cool, dry, and well-ventilated area, away from

heat and ignition sources[1][8].

Spill Management
In the event of a spill, immediate and appropriate action is required to contain and clean the

area.

Evacuate: Evacuate non-essential personnel from the immediate area[1][8].

Ventilate: Ensure adequate ventilation[8].

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as earth, sand, or vermiculite[9]. For larger spills, dike the area to prevent spreading[9].

Collection: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal as hazardous waste[7][9]. Use non-sparking tools to avoid ignition[1]

[9].

Decontamination: Clean the affected area thoroughly to remove any residual

contamination[9].

Environmental Protection: Do not allow the product to enter drains, sewers, or water

courses[1][7][9].

Final Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8201730?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/sigald/f0507?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sigald/f0507?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/sigald/f0507?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-16138A/Ivaltinostat-formic-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigald/f0507?userType=undefined
https://file.medchemexpress.com/batch_PDF/HY-16138A/Ivaltinostat-formic-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-16138A/Ivaltinostat-formic-SDS-MedChemExpress.pdf
https://greenfield.com/wp-content/uploads/2020/01/Formic-Acid-88.pdf
https://greenfield.com/wp-content/uploads/2020/01/Formic-Acid-88.pdf
https://www.solmedialtd.com/product/rea015-v/?attachment_id=8387&download_file=7wacxd9gftvw9
https://greenfield.com/wp-content/uploads/2020/01/Formic-Acid-88.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigald/f0507?userType=undefined
https://greenfield.com/wp-content/uploads/2020/01/Formic-Acid-88.pdf
https://greenfield.com/wp-content/uploads/2020/01/Formic-Acid-88.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigald/f0507?userType=undefined
https://www.solmedialtd.com/product/rea015-v/?attachment_id=8387&download_file=7wacxd9gftvw9
https://greenfield.com/wp-content/uploads/2020/01/Formic-Acid-88.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The final disposal of Ivaltinostat formic acid must be conducted in accordance with all

applicable national and local regulations.

Licensed Disposal Company: Arrange for the collection and disposal of the hazardous waste

by a licensed and approved waste disposal company[3][7].

Documentation: Maintain all necessary documentation regarding the disposal of the

hazardous material as required by your institution and local authorities.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Ivaltinostat formic
acid, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8201730?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC147930250&productDescription=FORMIC+ACID+98%25+25ML&vendorId=VN00033901&countryCode=US&language=en
https://www.solmedialtd.com/product/rea015-v/?attachment_id=8387&download_file=7wacxd9gftvw9
https://www.benchchem.com/product/b8201730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8201730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Handling

Spill Response

Final Disposal

Assess Hazards
(Review SDS)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Keep in Original or Labeled Container)

Store Safely
(Cool, Dry, Well-Ventilated Area)

Contact Licensed
Waste Disposal Company

Spill Occurs

Contain Spill
(Use Inert Absorbent)

Collect & Containerize
(Use Non-Sparking Tools)

Decontaminate Area

Arrange for Pickup

Complete Documentation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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